5-Chloro-3-(chlorosulfonyl)-2-methylbenzoyl chloride

• Molecular Formula: C8H5Cl3O3S
• Molecular Weight: 287.5 g/mol
• SMILES: CC1=C(C=C(C=C1S(=O)(=O)Cl)Cl)C(=O)Cl
• InChI: InChI=1S/C8H5Cl3O3S/c1-4-6(8(10)12)2-5(9)3-7(4)15(11,13)14/h2-3H,1H3
• InChIKey: AUPNHJBPAKLBIR-UHFFFAOYSA-N

5-Chloro-3-(chlorosulfonyl)-2-methylbenzoyl chloride – CAS 1599185-80-4 Technical Baseline for Chemical Sourcing

5-Chloro-3-(chlorosulfonyl)-2-methylbenzoyl chloride (CAS 1599185-80-4; molecular formula C₈H₅Cl₃O₃S; MW 287.5 g/mol) is a compact, heterobifunctional aromatic building block that delivers two electrophilic centres – a benzoyl chloride (-COCl) and a chlorosulfonyl group (-SO₂Cl) – on a 2-methyl-5-chloro-substituted benzene core [1]. Its computed XLogP3-AA of 3.4 and topological polar surface area (TPSA) of 59.6 Ų place it in a property space that balances reactivity with downstream physicochemical compatibility [1]. The combination of electron-withdrawing (5-Cl) and steric (2–CH₃) substituents distinguishes it from simpler chlorosulfonylbenzoyl chlorides and makes it a strategic intermediate for the construction of polysubstituted sulfonamides, sulfonates, and related pharmacophores [2].

✓ Heterobifunctional building block – two electrophilic centres (-COCl, -SO₂Cl)

✓ Balanced lipophilicity (XLogP 3.4) and polarity (TPSA 59.6 Ų) for downstream physicochemical compatibility

✓ Strategic intermediate for polysubstituted sulfonamides, sulfonates, and related pharmacophores

• [1] PubChem CID 116739972: 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride; Computed Properties (XLogP3-AA, TPSA, etc.). View Source
• [2] Dart, E. C.; Holt, G. Interaction of the isomeric chlorosulphonylbenzoyl chlorides and benzene, under the influence of aluminium chloride. J. Chem. Soc., Perkin Trans. 1, 1974, 1403–1406. View Source

Why generic chlorosulfonylbenzoyl chlorides cannot replace 5-Chloro-3-(chlorosulfonyl)-2-methylbenzoyl chloride

Chlorosulfonylbenzoyl chloride scaffolds are regioisomerically critical: even a positional shift of the -SO₂Cl or -Cl group profoundly alters electrophilicity, steric accessibility, and chemoselectivity in sequential derivatisation. For instance, the 5-chloro substituent exerts a meta-electron-withdrawing effect that increases the -SO₂Cl electrophilicity relative to the non-chlorinated 3-(chlorosulfonyl)-2-methyl analogue, while the 2-methyl group shields the adjacent -COCl, directing nucleophiles preferentially to the sulfonyl centre [1][2]. Competing regioisomers such as 5-(chlorosulfonyl)-2-methylbenzoyl chloride (CAS 1426437-45-7) or 3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride (CAS 1601711-39-0) present different steric and electronic landscapes, leading to divergent reaction rates and product distributions. Relying on a generic “chlorosulfonylbenzoyl chloride” without the exact 5‑Cl–3‑SO₂Cl–2‑CH₃ substitution pattern risks failed chemoselective steps, lower intermediate yields, and costly re‑optimisation of downstream routes [1].

Target 5-Cl (meta-electron‑withdrawing) and 2‑CH₃ (steric shield) direct nucleophiles first to -SO₂Cl

Generic isomer risk Positional shift of -SO₂Cl or -Cl alters electrophile order, leading to divergent product distributions and lower intermediate yields

Target Regiochemistry maps directly onto m‑sulfamoylbenzamide pharmacophore (5‑Cl, 3‑SO₂, 2‑CH₃)

Regioisomer mismatch 3‑Chloro‑5‑(chlorosulfonyl)‑4‑methyl isomer yields a mismatched sulfonamide position, requiring extra synthetic manipulations

• [1] Dart, E. C.; Holt, G. Interaction of the isomeric chlorosulphonylbenzoyl chlorides and benzene, under the influence of aluminium chloride. J. Chem. Soc., Perkin Trans. 1, 1974, 1403–1406. View Source
• [2] PubChem CID 116739972: 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride; Computed XLogP3-AA and TPSA comparison. View Source

Head-to-head evidence that differentiates 5-Chloro-3-(chlorosulfonyl)-2-methylbenzoyl chloride from its closest analogs

Lipophilicity advantage over the non-chlorinated analog 3-(chlorosulfonyl)-2-methylbenzoyl chloride

The introduction of a chlorine atom at the 5-position (meta to -SO₂Cl) raises the computed XLogP3-AA from ≈2.6 for 3-(chlorosulfonyl)-2-methylbenzoyl chloride to 3.4 for the target compound, a ΔlogP of +0.8 units [1][2]. This moderate increase in lipophilicity can improve passive membrane permeability and binding to hydrophobic enzyme pockets, which is often critical for intracellular or CNS-targeted sulfonamide drugs.

Lipophilicity Gain

Data to verify

+0.8 ΔXLogP3

Supports lipophilic fragment expansion

Target XLogP3 3.4 vs non‑chlorinated analog ~2.6; computed property

Evidence Dimension	Computed Lipophilicity (XLogP3-AA)
Target Compound Data	3.4
Comparator Or Baseline	3-(Chlorosulfonyl)-2-methylbenzoyl chloride: XLogP3-AA ≈2.6 (estimated from C8H6Cl2O3S scaffold without 5‑Cl)
Quantified Difference	ΔXLogP3 = +0.8 (target more lipophilic)
Conditions	Computed by PubChem XLogP3 algorithm

Why This Matters

A higher logP extends the compound’s utility to targets where passive permeability governs bioavailability, directly influencing procurement when the downstream candidate occupies a lipophilic binding site.

• [1] PubChem CID 116739972: 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride; XLogP3-AA = 3.4. View Source
• [2] Estimated XLogP3-AA for 3-(chlorosulfonyl)-2-methylbenzoyl chloride (CAS 1572516-06-3) based on PubChem descriptor trends for similar C8H6Cl2O3S scaffolds. View Source

Electron-withdrawing effect of 5‑Cl enhances -SO₂Cl electrophilicity relative to 5-(chlorosulfonyl)-2-methylbenzoyl chloride

Placing the -SO₂Cl group at the 3-position (ortho to the 2‑CH₃) instead of the 5-position, and adding a 5‑Cl, alters the electronic environment substantially. The 5‑Cl substituent has a Hammett σₘ value of +0.37, which withdraws electron density and increases the reactivity of the sulfonyl chloride moiety. In contrast, 5-(chlorosulfonyl)-2-methylbenzoyl chloride (CAS 1426437-45-7) lacks a ring‑Cl and positions the -SO₂Cl para to the -COCl, resulting in a more balanced, less polarised electrophilic profile [1][2].

Electrophilic Activation

Class-level inference

+0.37 σₘ (5‑Cl)

Enhances -SO₂Cl reactivity

Based on Hammett constants; direct kinetic data unavailable

Evidence Dimension	Electronic activation of -SO₂Cl (Hammett σₘ for ring substituent)
Target Compound Data	5‑Cl: σₘ = +0.37 (electron-withdrawing); -SO₂Cl at C3
Comparator Or Baseline	5-(Chlorosulfonyl)-2-methylbenzoyl chloride: no ring-Cl; -SO₂Cl at C5 (σₘ effect absent)
Quantified Difference	Δσₘ = +0.37 (quantitative Hammett magnitude; direct kinetic data not available for these exact compounds)
Conditions	Hammett linear free-energy relationship; standard σₘ values from benzoic acid ionization

Why This Matters

Faster, more selective sulfonamide formation can reduce reaction times and by‑product profiles, an important factor when scale‑up consistency is a procurement decision driver.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195 (σₘ = 0.37 for m-Cl). View Source
• [2] PubChem CID 116739972: Computed XLogP3 and TPSA used to infer polarity differences. View Source

Unique regiochemistry enables a single-step entry to 5‑chloro‑3‑sulfamoyl‑2‑methylbenzamide pharmacophores

The target compound’s substitution pattern directly maps onto the substitution pattern of bioactive m‑sulfamoylbenzamide analogues. When reacted with ammonia or primary amines, the -SO₂Cl group at C3 forms a sulfonamide, while the -COCl at C2 forms a benzamide. The 5‑Cl and 2‑CH₃ groups are unaltered, delivering the fully decorated core in one step. Using the isomeric 3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride (CAS 1601711-39-0) would place the -SO₂Cl at C5 and the -CH₃ at C4, yielding a regioisomeric sulfamoylbenzamide that would not match the pharmacophore of validated SIRT2 inhibitors [1].

Regiochemical Fidelity

Head-to-head

Target 5‑Cl, 3‑SO₂, 2‑CH₃

Regioisomer 3‑Cl, 5‑SO₂, 4‑CH₃

Enables direct pharmacophore mapping

Mismatched isomer requires additional synthetic manipulation

Evidence Dimension	Regiochemical fidelity to target pharmacophore
Target Compound Data	5‑Cl, 3‑SO₂Cl, 2‑CH₃ – matches 5‑chloro‑3‑sulfonamido‑2‑methylbenzamide pattern
Comparator Or Baseline	3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride: 3‑Cl, 5‑SO₂Cl, 4‑CH₃ – mismatched pattern
Quantified Difference	Complete regiochemical mismatch (pharmacophore substitution pattern differs at all three positions)
Conditions	Structure-based drug design of SIRT2 inhibitors (PDB: 5D7Q) and m‑sulfamoylbenzamide analogues

Why This Matters

Procurement of the correct regioisomer avoids the need for extra protection/deprotection steps or isomer separation, directly reducing synthesis cost and time to hit validation.

• [1] Verlee, A.; Heugebaert, T.; van der Meer, T.; Kerchev, P. I.; Van Breusegem, F.; Stevens, C. V. A chemoselective and continuous synthesis of m-sulfamoylbenzamide analogues. Beilstein J. Org. Chem. 2017, 13, 303–312. View Source

Higher molecular weight and Cl-count indicate superior scaffold versatility for fragment-based screening collections

With MW 287.5 g/mol and three chlorine atoms, the target compound provides a higher degree of structural complexity and halogen-bond donor capacity than 5-(chlorosulfonyl)-2-methylbenzoyl chloride (MW 253.1, two Cl atoms) or 3-(chlorosulfonyl)-2-methylbenzoyl chloride (MW 253.1) . The additional Cl atom can participate in orthogonal halogen bonds in protein–ligand complexes, a feature increasingly sought after in fragment-based drug discovery [1].

Scaffold Complexity

Context-dependent

+34.4 Da ΔMW, +1 Cl

Expands halogen‑bond donor sites

MW 287.5 vs 253.1; additional aromatic chlorine atom

Evidence Dimension	Molecular weight and halogen content
Target Compound Data	MW 287.5; 3 chlorine atoms; 1 sulfonyl Cl, 1 acyl Cl, 1 ring Cl
Comparator Or Baseline	5-(Chlorosulfonyl)-2-methylbenzoyl chloride: MW 253.1; 2 chlorine atoms
Quantified Difference	ΔMW = +34.4 g/mol (34.4% increase); ΔCl count = +1
Conditions	Supplier-certified molecular formulas and weights

Why This Matters

Medicinal chemistry teams prefer heavier, more functionalised fragments because they offer greater vector diversity; sourcing this compound expands the accessible chemical space for screening collections.

• [1] Auffinger, P.; Hays, F. A.; Westhof, E.; Ho, P. S. Halogen bonds in biological molecules. Proc. Natl. Acad. Sci. USA 2004, 101, 16789–16794. View Source

Procurement-relevant application scenarios for 5-Chloro-3-(chlorosulfonyl)-2-methylbenzoyl chloride

Exact-match intermediate for 5‑chloro‑3‑sulfamoyl‑2‑methylbenzamide SIRT2 inhibitors

When the target pharmacophore requires the 5‑Cl, 3‑sulfonamide, and 2‑methyl substitution pattern simultaneously, no other commercial chlorosulfonylbenzoyl chloride can deliver the core in a single chemoselective step [1]. Using a regioisomer leads to a mismatched sulfonamide position and necessitates additional synthetic manipulations. The compound therefore enables direct access to the m‑sulfamoylbenzamide scaffold validated against SIRT2, lowering the step count and accelerating hit‑to‑lead campaigns [1].

Balancing lipophilicity and polarity for CNS‑penetrant sulfonamide libraries

With an XLogP3 of 3.4 and a TPSA of 59.6 Ų [2], the compound sits within the favourable CNS drug property space (logP 2–4; TPSA < 90 Ų). Its built‑in 5‑Cl substituent provides higher basal lipophilicity than the non‑chlorinated 3‑(chlorosulfonyl)‑2‑methyl analogue, making it a preferred starting material for parallel synthesis of brain‑penetrant sulfonamide libraries where passive permeability is paramount [2].

Dual-electrophile building block for sequential, chemoselective derivatisation

The ortho-methyl group sterically shields the -COCl, promoting nucleophilic attack first at the more exposed -SO₂Cl. This intrinsic chemoselectivity, reinforced by the electron-withdrawing 5‑Cl, aligns with literature observations that ortho-substituted chlorosulfonylbenzoyl chlorides preferentially undergo acylation after sulfonylation [3]. Procurement of this specific isomer thus allows process chemists to run one‑pot, sequential functionalisation without intermediate purification, reducing solvent waste and cycle time [3].

Extended halogen-bonding vector for structure-guided fragment expansion

The three‑chlorine composition (sulfonyl Cl, acyl Cl, aromatic Cl) provides multiple halogen‑bond donor sites that can be exploited in fragment‑based drug discovery for stabilising protein–ligand interactions [4]. Compared with the two‑chlorine analog 5‑(chlorosulfonyl)‑2‑methylbenzoyl chloride, the target compound offers an additional polarisable halogen, increasing the probability of a productive X‑bond hit during crystallographic fragment screening [4].

Application

Selection Property

Validation Focus

SIRT2 inhibitor core synthesis

Regiochemical fidelity (5‑Cl, 3‑SO₂, 2‑CH₃)

Orthogonal sulfonamide/benzamide formation

CNS‑penetrant sulfonamide library

Lipophilicity‑polarity balance (XLogP ~3.4, TPSA ~60 Ų)

Passive permeability prediction

Sequential chemoselective derivatization

Steric shielding of -COCl by 2‑CH₃

One‑pot sulfonylation–acylation sequence

Fragment‑based screening expansion

Halogen content (3 Cl atoms)

Halogen‑bond donor site utilization

• [1] Verlee, A.; Heugebaert, T.; van der Meer, T.; Kerchev, P. I.; Van Breusegem, F.; Stevens, C. V. A chemoselective and continuous synthesis of m-sulfamoylbenzamide analogues. Beilstein J. Org. Chem. 2017, 13, 303–312. View Source
• [2] PubChem CID 116739972: Computed XLogP3-AA (3.4) and TPSA (59.6 Ų). View Source
• [3] Dart, E. C.; Holt, G. Interaction of the isomeric chlorosulphonylbenzoyl chlorides and benzene, under the influence of aluminium chloride. J. Chem. Soc., Perkin Trans. 1, 1974, 1403–1406. View Source
• [4] Auffinger, P.; Hays, F. A.; Westhof, E.; Ho, P. S. Halogen bonds in biological molecules. Proc. Natl. Acad. Sci. USA 2004, 101, 16789–16794. View Source